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Compound of Interest

Compound Name: Bromine-82

Cat. No.: B1211341 Get Quote

This technical guide provides a comprehensive overview of the gamma emission energies of

Bromine-82 (⁸²Br), tailored for researchers, scientists, and drug development professionals. It

includes detailed quantitative data, experimental protocols for gamma spectroscopy, and

visualizations of the decay scheme and experimental workflow.

Core Data: Gamma Emission Energies of Bromine-
82
Bromine-82 is a radioisotope of bromine with a half-life of approximately 35.282 hours.[1][2] It

decays via beta-minus (β⁻) emission to stable Krypton-82 (⁸²Kr). This decay process populates

various excited states of the ⁸²Kr nucleus, which then de-excite by emitting gamma rays at

characteristic energies. The principal gamma emissions are summarized in the table below.

Gamma Ray Energy (keV) Intensity (%) Decay Mode

554.35 71.06 β⁻

619.11 43.53 β⁻

698.37 0.03 β⁻

776.52 83.4 β⁻

1474.88 0.02 β⁻
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Data compiled from the Evaluated Nuclear Structure Data File (ENSDF) as of March 2011.[3]

Decay Scheme of Bromine-82
The decay of ⁸²Br to ⁸²Kr involves the emission of a beta particle, leading to an excited state of

the daughter nucleus. These excited states are unstable and rapidly transition to lower energy

states, ultimately reaching the ground state of ⁸²Kr, through the emission of one or more

gamma photons. The signaling pathway below illustrates this nuclear decay process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1211341?utm_src=pdf-custom-synthesis
https://www.chemlin.org/isotope/bromine-82
https://en.wikipedia.org/wiki/Isotopes_of_bromine
https://wwwndc.jaea.go.jp/cgi-bin/nuclinfo2014?35,82
https://www.benchchem.com/product/b1211341#gamma-emission-energies-of-bromine-82
https://www.benchchem.com/product/b1211341#gamma-emission-energies-of-bromine-82
https://www.benchchem.com/product/b1211341#gamma-emission-energies-of-bromine-82
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

